Cas no 56268-57-6 (Phenol, 2-(1-isoquinolinyl)-)

• Product Name: Phenol, 2-(1-isoquinolinyl)-
• CAS No: 56268-57-6
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 349366
• PubChem ID: 135749078
• Update Time: 2025-04-19

Phenol, 2-(1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-isoquinolinyl)-
• 6-(2H-isoquinolin-1-ylidene)cyclohexa-2,4-dien-1-one
• 56268-57-6
• 6-(Isoquinolin-1(2H)-ylidene)cyclohexa-2,4-dien-1-one
• SCHEMBL5488146
• 1-(o-Oxyphenyl)-isochinolin
• DTXSID20727343

• Inchi： 1S/C15H11NO/c17-14-8-4-3-7-13(14)15-12-6-2-1-5-11(12)9-10-16-15/h1-10,17H
• InChI Key： WXAWFBWPWZKVHA-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12